N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-4-17(22)20-14-5-6-15(19)16(10-14)21-18(23)13-8-11(2)7-12(3)9-13/h5-10H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: PYSHLQKWVBDCAA-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C2=CC(=CC(=C2)C)C

Description

N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications in cancer treatment. CP-31398 is a p53 stabilizing agent that has been shown to restore the function of mutant p53, a common oncogenic mutation found in many types of cancer.

Mechanism of Action

N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide stabilizes mutant p53 by binding to its core domain and inducing a conformational change that restores its DNA-binding activity. This leads to the activation of downstream target genes that promote apoptosis and inhibit tumor growth. N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide also inhibits the interaction between mutant p53 and MDM2, a negative regulator of p53, which further enhances its activity.
Biochemical and Physiological Effects
N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide has been shown to induce apoptosis and inhibit tumor growth in a variety of cancer cell lines and animal models. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide has several advantages for lab experiments, including its ability to restore the function of mutant p53, its ability to sensitize cancer cells to chemotherapy and radiation therapy, and its anti-inflammatory and neuroprotective effects. However, N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide also has several limitations, including its poor solubility in aqueous solutions, its low bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide. One direction is to improve its pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic efficacy. Another direction is to investigate its potential applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its anti-inflammatory and neuroprotective effects. Finally, the development of more potent and selective p53 stabilizing agents based on the structure of N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide could lead to the discovery of novel cancer therapeutics.

Synthesis Methods

The synthesis of N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide involves a multi-step reaction sequence that starts with the condensation of 2-chloro-5-nitrobenzoic acid with 3,5-dimethylaniline to form N-(2-chloro-5-nitrophenyl)-3,5-dimethylbenzamide. This intermediate is then reduced to N-(2-chloro-5-aminophenyl)-3,5-dimethylbenzamide using palladium on carbon and hydrogen gas. The final step involves the acylation of the amine group with propanoyl chloride to form N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide.

Scientific Research Applications

N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to restore the function of mutant p53, a common oncogenic mutation found in many types of cancer. Mutant p53 is known to promote tumor growth and metastasis, and its restoration has been shown to induce apoptosis and inhibit tumor growth. N-[2-chloro-5-(propanoylamino)phenyl]-3,5-dimethylbenzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.